N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-1-methyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C14H14N4OS
• Molecular Weight: 286.35 g/mol
• IUPAC Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C14H14N4OS/c1-18-11(6-7-16-18)13(19)17-14-10(8-15)9-4-2-3-5-12(9)20-14/h6-7H,2-5H2,1H3,(H,17,19)
• InChI Key: VMVWJZGNXDYUGV-UHFFFAOYSA-N
• SMILES: CN1C(=CC=N1)C(=O)NC2=C(C3=C(S2)CCCC3)C#N
• solubility: 2.7 [ug/mL]

Description

N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-1-methyl-1H-pyrazole-5-carboxamide, also known as compound 1, is a novel small molecule that has been synthesized and studied for its potential use in scientific research. This compound has shown promise in various areas of research, including cancer treatment, neuroprotection, and inflammation.

Mechanism of Action

The mechanism of action of N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-1-methyl-1H-pyrazole-5-carboxamide 1 is not fully understood, but it is believed to act on several cellular pathways. In cancer cells, it has been shown to inhibit the activity of certain enzymes involved in cell growth and proliferation. In neuroprotection studies, it has been shown to reduce oxidative stress and inflammation in brain cells. Inflammation studies have suggested that N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-1-methyl-1H-pyrazole-5-carboxamide 1 may inhibit the activity of certain inflammatory cytokines.
Biochemical and Physiological Effects
Compound 1 has been shown to have various biochemical and physiological effects in studies. In cancer cells, it has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of cell growth and proliferation. In neuroprotection studies, it has been shown to reduce oxidative stress and inflammation in brain cells, leading to improved neuronal survival. Inflammation studies have suggested that N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-1-methyl-1H-pyrazole-5-carboxamide 1 may reduce the production of inflammatory cytokines, leading to a reduction in inflammation.

Advantages and Limitations for Lab Experiments

Compound 1 has several advantages for use in lab experiments. It is a small molecule that can be easily synthesized and modified for use in various studies. It has also shown promise in various areas of research, including cancer treatment, neuroprotection, and inflammation. However, there are also limitations to its use. The mechanism of action is not fully understood, and further studies are needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-1-methyl-1H-pyrazole-5-carboxamide 1. In cancer research, further studies are needed to determine its efficacy in vivo and its potential use in combination with other cancer treatments. In neuroprotection studies, further studies are needed to determine its potential use in the treatment of other neurodegenerative diseases. Inflammation studies may also benefit from further research into the potential use of N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-1-methyl-1H-pyrazole-5-carboxamide 1 in the treatment of other inflammatory diseases. Overall, the study of N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-1-methyl-1H-pyrazole-5-carboxamide 1 has the potential to lead to new treatments for various diseases and conditions.

Synthesis Methods

Compound 1 can be synthesized using a multi-step process that involves the reaction of several starting materials. The synthesis begins with the reaction of 2-acetylthiophene with malononitrile to form a cyano-substituted thiophene intermediate. This intermediate is then reacted with 4,5,6,7-tetrahydrobenzo[b]thiophene-2-carbaldehyde to form the desired N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-1-methyl-1H-pyrazole-5-carboxamide 1.

Scientific Research Applications

Compound 1 has been studied extensively for its potential use in scientific research. In cancer research, it has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. In addition, N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-1-methyl-1H-pyrazole-5-carboxamide 1 has been shown to have neuroprotective effects in studies of Parkinson's disease and Alzheimer's disease. It has also been studied for its anti-inflammatory properties and potential use in the treatment of inflammatory diseases such as rheumatoid arthritis.